Cas no 1805209-45-3 (3,4-Bis(trifluoromethyl)-2-iodoaniline)

3,4-Bis(trifluoromethyl)-2-iodoaniline structure
1805209-45-3 structure
Product Name:3,4-Bis(trifluoromethyl)-2-iodoaniline
CAS No:1805209-45-3
MF:C8H4F6IN
MW:355.018955230713
CID:4794017
Update Time:2023-08-17

3,4-Bis(trifluoromethyl)-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

    • 3,4-Bis(trifluoromethyl)-2-iodoaniline
    • Inchi: 1S/C8H4F6IN/c9-7(10,11)3-1-2-4(16)6(15)5(3)8(12,13)14/h1-2H,16H2
    • InChI Key: YKVWMGZMOGUNOH-UHFFFAOYSA-N
    • SMILES: IC1=C(C=CC(C(F)(F)F)=C1C(F)(F)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 250
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26

3,4-Bis(trifluoromethyl)-2-iodoaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013033896-1g
3,4-Bis(trifluoromethyl)-2-iodoaniline
1805209-45-3 97%
1g
1,549.60 USD 2021-05-31
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd